Butriptyline
Butriptyline
Butriptyline is an organic tricyclic compound.
Butriptyline is a tricyclic antidepressant which has been used in Europe since 1974. It is the isobutyl side chain homologue of amitriptyline.
Butriptyline is a tricyclic antidepressant which has been used in Europe since 1974. It is the isobutyl side chain homologue of amitriptyline.
Brand Name:
Vulcanchem
CAS No.:
35941-65-2
VCID:
VC0023782
InChI:
InChI=1S/C21H27N/c1-16(15-22(2)3)14-21-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3
SMILES:
CC(CC1C2=CC=CC=C2CCC3=CC=CC=C13)CN(C)C
Molecular Formula:
C21H27N
Molecular Weight:
293.4 g/mol
Butriptyline
CAS No.: 35941-65-2
Reference Standards
VCID: VC0023782
Molecular Formula: C21H27N
Molecular Weight: 293.4 g/mol
CAS No. | 35941-65-2 |
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Product Name | Butriptyline |
Molecular Formula | C21H27N |
Molecular Weight | 293.4 g/mol |
IUPAC Name | N,N,2-trimethyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)propan-1-amine |
Standard InChI | InChI=1S/C21H27N/c1-16(15-22(2)3)14-21-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3 |
Standard InChIKey | ALELTFCQZDXAMQ-UHFFFAOYSA-N |
SMILES | CC(CC1C2=CC=CC=C2CCC3=CC=CC=C13)CN(C)C |
Canonical SMILES | CC(CC1C2=CC=CC=C2CCC3=CC=CC=C13)CN(C)C |
Description | Butriptyline is an organic tricyclic compound. Butriptyline is a tricyclic antidepressant which has been used in Europe since 1974. It is the isobutyl side chain homologue of amitriptyline. |
Synonyms | 10,11-dihydro-N,N,beta-trimethyl-5H-dibenzo(a,d) cycloheptane-5-propylamine AY 2014 AY 62014 AY-2014 AY-62014 butriptylene butriptyline butriptyline hydrochloride butriptyline hydrochloride, (+-)-isomer butriptyline, (+-)-isomer Evadyne |
PubChem Compound | 21772 |
Last Modified | Nov 11 2021 |
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